4,8-Dibromobenzo[1,2-c:4,5-c']difuran-1,3,5,7-tetraone

• IUPAC Name: 4,8-dibromofuro[3,4-f][2]benzofuran-1,3,5,7-tetrone
• InChI: InChI=1S/C10Br2O6/c11-5-1-2(8(14)17-7(1)13)6(12)4-3(5)9(15)18-10(4)16
• InChI Key: OYIHYCLAXDDYFC-UHFFFAOYSA-N
• Canonical SMILES: C12=C(C(=C3C(=C1Br)C(=O)OC3=O)Br)C(=O)OC2=O
• Molecular Formula: C10Br2O6
• DSSTOX Substance ID: DTXSID40348115
• Molecular Weight: 375.91 g/mol
• CAS No.: 24848-78-0

Description

4,8-Dibromobenzo[1,2-c:4,5-c']difuran-1,3,5,7-tetraone is a useful research compound. Its molecular formula is C10Br2O6 and its molecular weight is 375.91 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Poly- and Perfluoroaromatic Compounds

The synthesis of poly- and perfluoroaromatic compounds, including 4,8-dibromobenzo[1,2-c:4,5-c']difuran derivatives, has been reported. These compounds are synthesized from dibromopyromellitic acids using a mixture of sulfur tetrafluoride and hydrogen fluoride, yielding high-purity fluoroaromatics. This method provides an efficient pathway to access fluorinated materials, which are valuable in various industrial applications due to their unique properties (Porwisiak & Dmowski, 1991).

Low Bandgap Material Synthesis

4,8-Dibromobenzo[1,2-c;4,5-c']difuran derivatives serve as building blocks in the synthesis of low bandgap materials. These materials are crucial for developing efficient organic semiconductors and optoelectronic devices. A one-pot synthesis method has been developed to prepare 4,8-dibromobenzo[1,2-c;4,5-c']bis[1,2,5]thiadiazole, a compound used in palladium-catalyzed coupling reactions to create materials with desired electronic properties (Tam et al., 2010).

Photoluminescence Properties

The compound and its derivatives have been studied for their photoluminescence properties. Star-shaped benzodifuran derivatives exhibit high quantum yields and solubility in organic solvents due to their alkylated side chains. These properties make them suitable for use in organic light-emitting diodes (OLEDs) and other photoluminescent applications (Bosiak et al., 2016).

Solid State Complex Formation

Investigations into the solid-state chemistry of perhalo-1,3,5,7-tetrahydrobenzo-[1,2-c:4,5-c']-difuran derivatives have shown their ability to form unusually stable complexes with tertiary amides. These findings contribute to the understanding of intermolecular interactions and the development of new materials with tailored properties (Plenkiewicz, Urbańczyk-Lipkowska, & Dmowski, 2000).

Organic Electronics and Polymers

The synthesis of novel acceptor units for D-A type polymers utilizing 4,8-Dibromobenzo-[1,2-c;4,5-c'] bis[1,2,5]thiadiazole highlights its application in the creation of polymers with low bandgaps. These materials are essential for the advancement of organic electronics, offering potential improvements in device efficiency and performance (Sun, Zhuang, & Ren, 2012).

Mechanism of Action

Target of Action

It’s known that this compound can form strong intermolecular interactions with other organic semiconductors , suggesting its potential role in electronic applications.

Mode of Action

It’s suggested that the compound exerts its effects through its unique molecular configuration . The presence of an intramolecular charge transfer mechanism during light absorption has been suggested , with electron density transferring from the aryl donor groups to the particle orbital localised on the BTZ group .

Biochemical Pathways

Its ability to form strong intermolecular interactions with other organic semiconductors suggests that it may influence pathways related to charge transport in organic semiconductor devices.

Pharmacokinetics

It’s known that the compound is hydrolytically and thermally stable , which could potentially influence its bioavailability and pharmacokinetic profile.

Result of Action

It’s known that this compound can exert immense efficacy against an extensive array of pathogens encompassing both bacteria and fungi .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4,8-Dibromobenzo[1,2-c:4,5-c’]difuran-1,3,5,7-tetraone. For instance, the compound should be stored in an inert atmosphere at room temperature to maintain its stability

Biochemical Analysis

Biochemical Properties

4,8-Dibromobenzo[1,2-c:4,5-c’]difuran-1,3,5,7-tetraone plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound has been shown to interact with enzymes involved in oxidative stress responses, such as superoxide dismutase and catalase. These interactions are primarily through non-covalent binding, which can modulate the activity of these enzymes and influence cellular redox states .

Cellular Effects

The effects of 4,8-Dibromobenzo[1,2-c:4,5-c’]difuran-1,3,5,7-tetraone on cellular processes are diverse. It has been observed to influence cell signaling pathways, particularly those involved in apoptosis and cell proliferation. For instance, this compound can activate the p53 signaling pathway, leading to increased expression of pro-apoptotic genes and subsequent cell death in cancer cells . Additionally, it can affect cellular metabolism by inhibiting key metabolic enzymes, thereby altering the metabolic flux within cells .

Molecular Mechanism

At the molecular level, 4,8-Dibromobenzo[1,2-c:4,5-c’]difuran-1,3,5,7-tetraone exerts its effects through several mechanisms. It can bind to the active sites of enzymes, leading to inhibition or activation depending on the enzyme’s function. For example, it inhibits the activity of certain kinases involved in cell cycle regulation, thereby preventing cell proliferation . Furthermore, this compound can induce changes in gene expression by interacting with transcription factors and modulating their activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 4,8-Dibromobenzo[1,2-c:4,5-c’]difuran-1,3,5,7-tetraone can change over time. The compound is relatively stable under standard storage conditions but can degrade when exposed to light or high temperatures . Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including altered gene expression and metabolic profiles .

Dosage Effects in Animal Models

The effects of 4,8-Dibromobenzo[1,2-c:4,5-c’]difuran-1,3,5,7-tetraone vary with different dosages in animal models. At low doses, it can have therapeutic effects, such as reducing oxidative stress and inhibiting tumor growth . At high doses, it can be toxic, leading to adverse effects such as liver damage and impaired kidney function . Threshold effects have been observed, where a certain dosage is required to achieve a significant biological response .

Metabolic Pathways

4,8-Dibromobenzo[1,2-c:4,5-c’]difuran-1,3,5,7-tetraone is involved in several metabolic pathways. It can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular macromolecules . This compound can also affect the levels of various metabolites, including those involved in the tricarboxylic acid cycle and glycolysis .

Transport and Distribution

Within cells and tissues, 4,8-Dibromobenzo[1,2-c:4,5-c’]difuran-1,3,5,7-tetraone is transported and distributed through passive diffusion and active transport mechanisms. It can interact with transporters such as P-glycoprotein, which can influence its cellular uptake and efflux . The compound tends to accumulate in specific tissues, such as the liver and kidneys, where it can exert its biological effects.